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Compound of Interest

Compound Name: Boc-His(Trt)-OH

Cat. No.: B557146 Get Quote

In-Depth Technical Guide: Boc-His(Trt)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Nα-Boc-N(im)-trityl-L-histidine,

commonly known as Boc-His(Trt)-OH. It is a critical building block in peptide synthesis,

particularly for the introduction of histidine residues into peptide sequences. This document

outlines its chemical properties, applications in peptide synthesis, and detailed experimental

considerations.

Core Properties of Boc-His(Trt)-OH
Boc-His(Trt)-OH is a derivative of the amino acid L-histidine, where the α-amino group is

protected by a tert-butyloxycarbonyl (Boc) group, and the imidazole nitrogen is protected by a

trityl (Trt) group. These protecting groups are essential for preventing unwanted side reactions

during peptide synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b557146?utm_src=pdf-interest
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 32926-43-5 [1][2][3][4][5][6]

Molecular Formula C₃₀H₃₁N₃O₄ [1][2][4][6][7]

Molecular Weight 497.58 g/mol [1][2][4][6]

Appearance White to off-white powder [4][7]

Purity ≥98% [1][2][6]

Melting Point 130 °C (decomposition) [4][6]

Storage 2-8 °C

Role in Peptide Synthesis
Boc-His(Trt)-OH is extensively used in solid-phase peptide synthesis (SPPS) following the

Boc/Bzl protection strategy. The Boc group on the α-amino is acid-labile and is typically

removed with trifluoroacetic acid (TFA). The Trt group protecting the imidazole side chain is

also acid-labile but requires milder acidic conditions for removal, offering orthogonal protection.

This differential stability is crucial for selectively deprotecting the N-terminus for chain

elongation without prematurely removing the side-chain protection.

The trityl group offers significant advantages for histidine protection:

Prevention of Racemization: It effectively minimizes the risk of racemization of the histidine

residue during the coupling step.

Suppression of Side Reactions: It prevents undesirable side reactions at the imidazole ring.

Experimental Protocols
General Workflow for Boc Solid-Phase Peptide
Synthesis (SPPS)
The following diagram illustrates a typical workflow for the incorporation of a Boc-His(Trt)-OH
residue during SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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